Cas no 1327778-39-1 (Ethyl (4-(3-oxomorpholino)phenyl)carbamate)

1327778-39-1 structure
Product Name:Ethyl (4-(3-oxomorpholino)phenyl)carbamate
CAS No:1327778-39-1
Molecular Formula:C13H16N2O4
Molecular Weight:264.27714
CID:1081136
PubChem ID:73554351
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Properties
Names and Identifiers
-
- Ethyl (4-(3-oxomorpholino)phenyl)carbamate
- ethyl 4-(3-oxomorpholino)phenylcarbamate
- ethyl N-[4-(3-oxomorpholin-4-yl)phenyl]carbamate
- Rivaroxaban Intermediate 2
- 1327778-39-1
- Ethyl(4-(3-oxomorpholino)phenyl)carbamate
- RIVAROXABAN IMPURITY 39
- ethyl 4-(3-oxoMorpholino) phenylcarbaMate
- DA-34009
- AKOS022186117
-
- InChIKey: PRRDMWLECDTUSJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H16N2O4/c1-2-19-13(17)14-10-3-5-11(6-4-10)15-7-8-18-9-12(15)16/h3-6H,2,7-9H2,1H3,(H,14,17)
- SMILES: CCOC(=O)NC1=CC=C(C=C1)N2CCOCC2=O
Computed Properties
- Exact Mass: 264.11108
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 264.11100700g/mol
- Heavy Atom Count: 19
- Complexity: 327
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.9
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- PSA: 67.87
- Solubility: Slightly soluble (2.4 g/l) (25 º C),
- Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM163305-1g |
Ethyl 4-(3-oxomorpholino)phenylcarbamate |
1327778-39-1 | 95% | 1g |
$1063 | 2024-08-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1805969-1g |
Ethyl (4-(3-oxomorpholino)phenyl)carbamate |
1327778-39-1 | 98% | 1g |
¥7442.00 |
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Suppliers
Hubei Dahao Chemical Co.,Ltd.
(CAS:1327778-39-1)
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1327778-39-1)
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Ethyl (4-(3-oxomorpholino)phenyl)carbamate Related Literature
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A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
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2. Membrane invagination induced by Shiga toxin B-subunit: from molecular structure to tube formation†A. G. Hansen,H. Khandelia,J. C. Shillcock,P. B. S. Kumar,J. H. Ipsen Soft Matter, 2016,12, 5164-5171
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Christian Müller,Guillaume Despras,Thisbe K. Lindhorst Chem. Soc. Rev., 2016,45, 3275-3302
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4. Front cover
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Zhou Sha,Shuguang Yang,Liwen Fu,Mengru Geng,Jiani Gu,Xuying Liu,Shikai Li,Xiaojun Zhou,Chuanglong He Nanoscale, 2021,13, 5077-5093
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7. Front cover
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Kai Zhang,Chin-Chang Kuo,Nathaniel See,Michael Dennin Soft Matter, 2017,13, 4370-4380
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Sha Chen,Hongliang Pei,Jorge Pisonero,Suixian Yang,Qingwen Fan,Xu Wang,Yixiang Duan J. Anal. At. Spectrom., 2022,37, 508-516
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Liangmiao Zhang,Jianing Yao,Fang Xia,Yunfeng Guo,Chuanxiang Cao,Zhang Chen,Yanfeng Gao,Hongjie Luo Inorg. Chem. Front., 2018,5, 550-558
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